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Compound of Interest

Compound Name: Ethyl 3-benzoylacrylate

Cat. No.: B082413 Get Quote

Ethyl 3-benzoylacrylate: A Technical Overview
For Immediate Release

This technical guide provides an in-depth overview of Ethyl 3-benzoylacrylate, a key

intermediate in organic synthesis with significant applications in the pharmaceutical and fine

chemical industries. This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, synthesis, and

reactivity.

Core Compound Identification
CAS Number: 17450-56-5[1][2]

Molecular Structure:

Molecular Formula: C₁₂H₁₂O₃[1]

Linear Formula: C₆H₅COCH=CHCO₂C₂H₅

IUPAC Name: ethyl (2E)-4-oxo-4-phenylbut-2-enoate[3]

SMILES: CCOC(=O)\C=C\C(=O)c1ccccc1

InChI Key: ACXLBHHUHSJENU-CMDGGOBGSA-N
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Physicochemical Data
The following table summarizes the key physical and chemical properties of Ethyl 3-
benzoylacrylate.

Property Value Reference(s)

Molecular Weight 204.22 g/mol [1]

Appearance Clear yellow liquid [2][3]

Density 1.112 g/mL at 25 °C [1]

Boiling Point 184-185 °C at 25 mmHg [1][2]

Refractive Index 1.5415-1.5485 at 20 °C [3]

Assay ≥92.0% [3]

Synthesis and Reactivity
Ethyl 3-benzoylacrylate is a versatile intermediate in organic synthesis. Its α,β-unsaturated

carbonyl structure makes it a prime candidate for Michael addition reactions, which is

fundamental in the construction of complex molecular frameworks.[1] It is commonly employed

in the synthesis of bioactive compounds such as flavonoids, pyrazoles, and isoxazole

derivatives.[1]

Experimental Protocol: Synthesis via Knoevenagel
Condensation
The standard method for preparing Ethyl 3-benzoylacrylate involves the Knoevenagel

condensation.[4] This reaction entails the condensation of an active methylene compound with

an aldehyde or ketone, followed by dehydration. While a specific detailed protocol for Ethyl 3-
benzoylacrylate is not readily available in the searched literature, a general procedure for a

related Knoevenagel condensation is outlined below. This can be adapted by skilled chemists

for the synthesis of the target compound.

General Procedure for Knoevenagel Condensation:
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Reaction Setup: To a round-bottom flask, add the active methylene compound (e.g., ethyl

acetoacetate), the aromatic aldehyde (e.g., benzaldehyde), and a suitable solvent (e.g.,

ethanol or a polar solvent).[4]

Catalyst Addition: Introduce a catalytic amount of a weak base, such as piperidine or sodium

hydroxide.[4]

Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated

to reflux to ensure completion. The progress of the reaction should be monitored using an

appropriate technique like Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled, and the product is extracted using

a suitable organic solvent (e.g., diethyl ether).

Purification: The extracted product is then purified, typically by recrystallization or column

chromatography, to yield the final α,β-unsaturated product.

A patent for the preparation of Ethyl 3-benzoylacrylate from an enalapril intermediate

synthesis mother liquor provides some specific conditions that can be informative. The process

involves removing ethanol and water under reflux, adding an organic solvent (such as ethyl

acetate, dichloromethane, or toluene) and a catalyst (e.g., aniline trifluoromethanesulfonate).

The reaction is then heated to between 80-110 °C for 2-6 hours. After the reaction, the mixture

is washed with water, and the organic layer is concentrated to obtain the product.[5]

Applications in Drug Development
Ethyl 3-benzoylacrylate serves as a crucial building block in the synthesis of various

pharmaceutical compounds. It is identified as an impurity of Enalapril, an angiotensin-

converting enzyme (ACE) inhibitor used to treat hypertension.[2][6] Its reactivity allows for its

use in creating heterocyclic compounds with potential biological activity.[1]

Visualized Workflow: Knoevenagel Condensation
The following diagram illustrates the general workflow for the synthesis of an α,β-unsaturated

product via the Knoevenagel condensation.
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Caption: General workflow for Knoevenagel condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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